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Compound of Interest

Compound Name: Tapi-1

Cat. No.: B1681924

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of Tapi-1, a broad-
spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and a disintegrin
and metalloproteinase (ADAM) family enzymes, in various in vitro assays. Tapi-1 is particularly
noted for its potent inhibition of Tumor Necrosis Factor-a (TNF-a) Converting Enzyme (TACE),
also known as ADAM17.

Introduction to Tapi-1

Tapi-1 is a valuable tool for studying the roles of TACE and other metalloproteinases in
biological processes such as cytokine shedding, growth factor activation, and cell signaling. By
inhibiting these enzymes, Tapi-1 can modulate inflammatory responses, cell proliferation,
migration, and invasion. Its primary mechanism of action involves chelating the active site zinc
ion of metalloproteinases, thereby blocking their proteolytic activity.

Data Presentation: Inhibitory Activity of Tapi-1

The inhibitory potency of Tapi-1 varies across different metalloproteinases. The following table
summarizes the half-maximal inhibitory concentrations (IC50) of Tapi-1 against key enzymes.
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Enzyme Target IC50 Value Cell-Based Assay Context

Inhibition of TNF-a, TNFRI
TACE (ADAM17) 5-100 puM (p60), and TNFRII (p80)
cleavage

Inhibition of TACE-dependent
TACE (ADAM17) 920 nM constitutive APP(695) release
in HEK-293 cells

Muscarinic Receptor- 3.61 UM HEK-293 cells expressing M3
Stimulated sAPPa Release hile muscarinic receptors

o HEK-293 cells expressing
Constitutive SAPPa Release 8.09 uM o
muscarinic receptors

Signaling Pathway Modulation by Tapi-1

Tapi-1 primarily exerts its effects by inhibiting the shedding of cell surface proteins, which are
critical for initiating downstream signaling cascades.

Inhibition of TNF-a and IL-6 Receptor Shedding

TACE (ADAML17) is the primary sheddase for membrane-bound pro-TNF-a and the Interleukin-
6 Receptor (IL-6R). Tapi-1 blocks this shedding, leading to a reduction in soluble TNF-a and
soluble IL-6R. This, in turn, inhibits the activation of the NF-kB and JAK/STAT signaling
pathways, respectively.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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